Cas no 3414-70-8 (3-(morpholin-4-ylmethyl)-5-nitro-1H-indole)

3-(morpholin-4-ylmethyl)-5-nitro-1H-indole structure
3414-70-8 structure
Product Name:3-(morpholin-4-ylmethyl)-5-nitro-1H-indole
CAS No:3414-70-8
MF:C13H15N3O3
MW:261.276502847672
CID:1461542
PubChem ID:18886
Update Time:2025-04-23

3-(morpholin-4-ylmethyl)-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole
    • 4-[(5-nitro-1H-indol-3-yl)methyl]morpholine
    • BRN 1592116
    • SCHEMBL19252919
    • 3414-70-8
    • 3-[(morpholin-4-yl)methyl]-5-nitro-1H-indole
    • DTXSID50187734
    • 5-Nitro-3-(morpholinomethyl)indole
    • 4-((5-Nitro-1H-indol-3-yl)methyl)morpholine
    • 3-(Morpholinomethyl)-5-nitroindole
    • INDOLE, 3-(MORPHOLINOMETHYL)-5-NITRO-
    • Inchi: 1S/C13H15N3O3/c17-16(18)11-1-2-13-12(7-11)10(8-14-13)9-15-3-5-19-6-4-15/h1-2,7-8,14H,3-6,9H2
    • InChI Key: LINZZROYNSDZPC-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC1=CNC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.11145
  • Monoisotopic Mass: 261.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.1A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.366
  • Boiling Point: 459.3°C at 760 mmHg
  • Flash Point: 231.6°C
  • Refractive Index: 1.672
  • PSA: 71.4

3-(morpholin-4-ylmethyl)-5-nitro-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM258878-1g
4-((5-Nitro-1H-indol-3-yl)methyl)morpholine
3414-70-8 95%+
1g
$245 2023-01-09
Alichem
A199011143-5g
4-((5-Nitro-1H-indol-3-yl)methyl)morpholine
3414-70-8 95%
5g
$687.48 2023-09-02
Chemenu
CM258878-1g
4-((5-Nitro-1H-indol-3-yl)methyl)morpholine
3414-70-8 95%+
1g
$287 2021-08-18
Chemenu
CM258878-5g
4-((5-Nitro-1H-indol-3-yl)methyl)morpholine
3414-70-8 95%+
5g
$861 2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1733792-1g
4-((5-Nitro-1h-indol-3-yl)methyl)morpholine
3414-70-8 98%
1g
¥2185.00 2024-05-18

Additional information on 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole

Introduction to 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole (CAS No. 3414-70-8)

3-(morpholin-4-ylmethyl)-5-nitro-1H-indole, identified by its CAS number 3414-70-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole, particularly the presence of a nitro group and a morpholine moiety, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The nitro group at the 5-position of the indole ring introduces electrophilic reactivity, which can be exploited in various synthetic transformations and biological interactions. This feature has been leveraged in the design of molecules targeting specific enzymatic or receptor pathways. On the other hand, the morpholine substituent at the 3-position enhances solubility and metabolic stability, making it an attractive moiety for improving pharmacokinetic profiles. These structural attributes have positioned 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. Among these derivatives, 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole has shown particular promise in preclinical studies. Research indicates that this compound may interfere with key signaling pathways involved in cancer progression, making it a potential lead for the development of novel anticancer agents.

One of the most compelling aspects of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole is its ability to modulate enzyme activity. Specifically, it has been found to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. By targeting these enzymes, 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole holds promise for the development of treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with other biological targets suggests potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions, while the attachment of the morpholine moiety often requires nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for advancing preclinical and clinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole. Molecular modeling techniques have been used to predict binding affinities and identify key interaction sites with biological targets. These insights have guided structural modifications aimed at enhancing potency and selectivity. Additionally, virtual screening methods have accelerated the identification of novel analogs with improved pharmacokinetic profiles.

The pharmacological evaluation of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Furthermore, it has shown anti-inflammatory effects by reducing cytokine production and inhibiting inflammatory mediator release. These findings have prompted further investigation into its potential as a therapeutic agent.

Preclinical studies have provided additional insights into the safety and efficacy of 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole. Animal models have shown that this compound can effectively reduce tumor growth while minimizing toxicity. Pharmacokinetic studies indicate that it exhibits good bioavailability and rapid distribution throughout the body, suggesting its potential for systemic administration. These preclinical findings have laid the groundwork for clinical trials aimed at evaluating its therapeutic potential in human patients.

The future direction of research on 3-(morpholin-4-ylmethyl)-5-nitro-1H-indole is promising, with several avenues for further exploration. One key area is the development of more potent derivatives by optimizing structural features such as substitution patterns and electronic properties. Another important direction is investigating combination therapies that could enhance efficacy while reducing side effects. Additionally, exploring new delivery systems may improve bioavailability and target specificity.

In conclusion, 3-(morpholin-4-ymlmethyl)-5-nitro-lH-indole (CAS No. 3414--70--8) is a versatile compound with significant potential in pharmaceutical applications Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing treatments for various diseases particularly cancer inflammation-related disorders It will be exciting to see how further research continues to uncover new therapeutic applications for this remarkable molecule

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd